![molecular formula C21H19N3O4S B2859998 (Z)-2-(1,3-dioxoisoindolin-2-yl)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide CAS No. 865162-40-9](/img/structure/B2859998.png)
(Z)-2-(1,3-dioxoisoindolin-2-yl)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound contains an isoindoline-1,3-dione group, which is almost planar . It also contains a heterocyclic ring . The compound also appears to contain a benzo[d]thiazol-2(3H)-ylidene group, which is a type of heterocyclic aromatic compound containing a benzene ring fused to a thiazole ring.
Molecular Structure Analysis
The isoindoline-1,3-dione group in the compound is almost planar, with an r.m.s. deviation of 0.020 Å . The heterocyclic ring approximates to an envelope .Scientific Research Applications
Anti-inflammatory Applications
A series of novel compounds related to the queried chemical structure have been synthesized and evaluated for their anti-inflammatory activity. These compounds showed promising anti-inflammatory effects in both in vitro and in vivo models, indicating their potential as anti-inflammatory agents. The synthesis methods often involved microwave-assisted processes or cyclocondensation reactions, highlighting modern approaches to drug design and development (Nikalje, Hirani, & Nawle, 2015).
Anticonvulsant Applications
Research into the anticonvulsant properties of compounds with similar structures revealed significant activity against both maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) induced seizures in mice. This suggests their potential utility in the treatment of epilepsy and related seizure disorders. The studies involved synthesis following specific pharmacophore requirements and subsequent evaluation in animal models (Nath et al., 2021).
Antibacterial Applications
The antibacterial activity of these compounds has also been explored, with several studies demonstrating their effectiveness against a range of Gram-positive and Gram-negative bacterial strains. This indicates their potential application in combating bacterial infections, particularly those resistant to standard antibiotics. Synthesis methods and the evaluation of antibacterial efficacy were key aspects of this research (Trotsko et al., 2018).
Solvation and Drug Absorption Studies
Investigations into the solvation properties of related compounds have provided insights into their potential for improved drug solubility and absorption. These studies often utilize cosolvent mixtures and advanced software predictions to evaluate the solubility and oral absorption characteristics, which are crucial for the development of effective oral medications (Hussain et al., 2022).
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4S/c1-2-28-12-11-23-16-9-5-6-10-17(16)29-21(23)22-18(25)13-24-19(26)14-7-3-4-8-15(14)20(24)27/h3-10H,2,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGUFMTPKZZKSNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=CC=CC=C2SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(1,3-dioxoisoindolin-2-yl)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.